![molecular formula C13H10N4O3S2 B5164511 N-1,3-benzothiazol-2-yl-2-[(4,6-dioxo-1,4,5,6-tetrahydro-2-pyrimidinyl)thio]acetamide](/img/structure/B5164511.png)
N-1,3-benzothiazol-2-yl-2-[(4,6-dioxo-1,4,5,6-tetrahydro-2-pyrimidinyl)thio]acetamide
Overview
Description
N-1,3-benzothiazol-2-yl-2-[(4,6-dioxo-1,4,5,6-tetrahydro-2-pyrimidinyl)thio]acetamide is a useful research compound. Its molecular formula is C13H10N4O3S2 and its molecular weight is 334.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 334.01943254 g/mol and the complexity rating of the compound is 525. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Antitumor Activity
Compounds derived from N-1,3-benzothiazol-2-yl-2-[(4,6-dioxo-1,4,5,6-tetrahydro-2-pyrimidinyl)thio]acetamide have shown potential antitumor activity. For instance, derivatives of 2-(4-aminophenyl)benzothiazole, utilizing the benzothiazole structure as a pharmacophoric group, demonstrated considerable anticancer activity against several cancer cell lines. This includes the notable activity of compounds like N-[4-(benzothiazole-2-yl)-3-chlorophenyl]-2-[(benzimidazole-2-yl)thio]acetamide against specific cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).
Antioxidant and Anti-inflammatory Activity
Novel derivatives of N-(1,3-benzothiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamide have been synthesized and found to exhibit antioxidant and anti-inflammatory activities. This includes compounds like 4k and 4l, showing good antioxidant activity in various assays, and compounds such as 4a, 4h, 4i, 4k, 4m, and 4n demonstrating excellent anti-inflammatory activity (Koppireddi et al., 2013).
Synthesis and Pharmacological Activity
The synthesis of benzothiazole derivatives linked to tetrahydropyrimidine has been carried out, showing significant in-vitro anti-inflammatory activity and inhibitory effects against cancer. This indicates the potential for further development of such derivatives as anticancer and anti-inflammatory agents (Ghule, Deshmukh, & Chaudhari, 2013).
Properties
IUPAC Name |
N-(1,3-benzothiazol-2-yl)-2-[(4,6-dioxo-1H-pyrimidin-2-yl)sulfanyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N4O3S2/c18-9-5-10(19)16-12(15-9)21-6-11(20)17-13-14-7-3-1-2-4-8(7)22-13/h1-4H,5-6H2,(H,14,17,20)(H,15,16,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEKOTHHFSPWGRP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC(=NC1=O)SCC(=O)NC2=NC3=CC=CC=C3S2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N4O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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